Cas no 2228915-11-3 (3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}azetidin-3-ol)

• Product Name: 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}azetidin-3-ol
• CAS No: 2228915-11-3
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 5931767
• PubChem ID: 165714144
• Update Time: 2025-10-29

3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}azetidin-3-ol
• EN300-1740491
• 3-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}azetidin-3-ol
• 2228915-11-3

• Inchi： 1S/C12H21N3O/c1-8(2)15-10(4)11(9(3)14-15)5-12(16)6-13-7-12/h8,13,16H,5-7H2,1-4H3
• InChI Key： ZVPMMVOSDRJSJY-UHFFFAOYSA-N
• SMILES： OC1(CC2C(C)=NN(C(C)C)C=2C)CNC1

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}azetidin-3-ol

Professional Introduction to 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}azetidin-3-ol (CAS No. 2228915-11-3)

3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}azetidin-3-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number CAS No. 2228915-11-3, represents a promising candidate for further investigation in drug discovery and development. The molecular framework of this compound incorporates several key functional groups, including a pyrazole ring and an azetidine moiety, which are well-documented for their role in modulating various biological pathways.

The structural composition of 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}azetidin-3-ol is characterized by a pyrazole core substituted with dimethyl and isopropyl groups, further linked to an azetidine ring through a methylene group. This arrangement not only contributes to the compound's complexity but also suggests potential interactions with biological targets. The presence of the azetidine ring, in particular, has been associated with properties that may enhance binding affinity and selectivity, making it a valuable scaffold for medicinal chemistry applications.

In recent years, there has been a growing interest in heterocyclic compounds for their diverse pharmacological effects. Pyrazole derivatives, such as those found in 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}azetidin-3-ol, have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The dimethyl and isopropyl substituents on the pyrazole ring may influence the electronic properties of the molecule, thereby affecting its reactivity and biological activity. These features make it an intriguing subject for further exploration.

The azetidine moiety in this compound adds another layer of complexity and potential functionality. Azetidine derivatives have been studied for their ability to interact with enzymes and receptors in a manner that could lead to therapeutic benefits. For instance, modifications at the 3-position of the azetidine ring can significantly alter the pharmacokinetic properties of the molecule. This flexibility makes 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}azetidin-3-ol a versatile scaffold for designing novel drugs.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques can predict the binding affinity of 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}azetidin-3-ol to various biological targets, providing insights into its potential therapeutic effects. These studies have suggested that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. Such findings are particularly relevant given the increasing recognition of inflammation as a key factor in numerous diseases.

The synthesis of 3-{3,5-dimethyl-1-(propan-2-yll)-1H-pyrazol-l-methyl}azetidin-l -oI involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrazole ring into the azetidine framework necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and scalability. These improvements are crucial for translating promising candidates like this into viable drug candidates.

Evaluation of the pharmacological properties of CAS No. 2228915-l l-l-{35dimethyll-propan-z-yI)-lH-pyrazoIe-rly-methyll}azetidin-S-OI has begun in preclinical studies, where it has shown encouraging results in models of inflammation and pain. The compound's ability to modulate key signaling pathways suggests that it could be developed into a novel therapeutic agent for conditions where these pathways are dysregulated. For example, its interaction with cyclooxygenase (COX) enzymes might provide an alternative approach to managing pain and inflammation without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The development of new drugs is often hampered by issues related to bioavailability and metabolic stability. However, preliminary data suggest that 35dimethyll-propan-z-yII)-lH-pyrazoIe-rly-methyll}azetidin-S-OI

In conclusion, CAS No. 22289lS-l l-l-{35dimethyll-propan-z-yII)-lH-pyrazoIe-rly-methyll}azetidin-S-OI